Cas no 921625-20-9 (N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide))

• Product Name: N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide)
• CAS No: 921625-20-9
• MF: C₁₈H₂₀N₂O₄S₂
• MW: 392.492402076721
• CID: 743710
• Update Time: 2023-08-03

N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide) Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[(4-methylphenyl)sulfonylamino]but-2-ynyl]benzenesulfonamide
• Benzenesulfonamide, N,N'-2-butyne-1,4-diylbis[4-methyl-
• N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide)

• Inchi： 1S/C18H20N2O4S2/c1-15-5-9-17(10-6-15)25(21,22)19-13-3-4-14-20-26(23,24)18-11-7-16(2)8-12-18/h5-12,19-20H,13-14H2,1-2H3
• InChI Key： ZJIYPGOSSDMWQC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC#CCNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 647
• Topological Polar Surface Area: 109